Cas no 2091605-67-1 (2-(3-(Trifluoromethyl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-amine)

• Product name: 2-(3-(Trifluoromethyl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-amine
• CAS No: 2091605-67-1
• MF: C₉H₁₂F₃N₃S
• MW: 251.271890640259
• CID: 5042549

2-(3-(Trifluoromethyl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-(trifluoromethyl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-amine
• 2-[3-(trifluoromethyl)-6,7-dihydro-4H-thiopyrano[4,3-c]pyrazol-1-yl]ethanamine
• 2-(3-(Trifluoromethyl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-amine

• Inchi： 1S/C9H12F3N3S/c10-9(11,12)8-6-5-16-4-1-7(6)15(14-8)3-2-13/h1-5,13H2
• InChI Key： AYOCFGMVTLUSDJ-UHFFFAOYSA-N
• SMILES： S1CCC2=C(C(C(F)(F)F)=NN2CCN)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Topological Polar Surface Area: 69.1
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(3-(Trifluoromethyl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-amine

Comprehensive Overview of 2-(3-(Trifluoromethyl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-amine (CAS No. 2091605-67-1)

The compound 2-(3-(Trifluoromethyl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-amine (CAS No. 2091605-67-1) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a thiopyrano[4,3-c]pyrazole core and a trifluoromethyl group, makes it a valuable scaffold for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in modulating biological targets, particularly in the fields of central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in 2-(3-(Trifluoromethyl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-amine aligns with this trend, as it improves the compound's lipophilicity and binding affinity to target proteins. This has led to growing interest in its use as a building block for the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and GPCR modulators.

The thiopyrano[4,3-c]pyrazole moiety is another critical feature of this compound, contributing to its versatility in medicinal chemistry. This heterocyclic system is known for its ability to interact with diverse biological targets, making it a popular choice for designing small molecule drugs. Recent studies have highlighted its potential in addressing neuroinflammation and oxidative stress, two key factors in neurodegenerative diseases like Alzheimer's and Parkinson's. As a result, 2-(3-(Trifluoromethyl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-amine is being explored as a precursor for neuroprotective agents.

From a synthetic chemistry perspective, the compound's CAS No. 2091605-67-1 is often searched in databases for its spectroscopic data and synthetic routes. Researchers are particularly interested in optimizing its production to ensure high yield and purity, which are critical for preclinical studies. The compound's amine functionality also allows for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This flexibility is a major advantage in drug discovery pipelines.

In the context of green chemistry, there is increasing scrutiny on the environmental impact of chemical synthesis. 2-(3-(Trifluoromethyl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-amine is no exception, and efforts are underway to develop sustainable synthetic protocols for its production. Catalytic methods and solvent-free reactions are being explored to minimize waste and energy consumption, aligning with global trends toward eco-friendly pharmaceutical manufacturing.

The compound's potential extends beyond pharmaceuticals. In agrochemical research, its heterocyclic framework and trifluoromethyl group are being investigated for their role in developing new crop protection agents. The thiopyrano[4,3-c]pyrazole core may offer novel modes of action against pests and pathogens, addressing the growing need for resistance management in agriculture. This dual applicability in pharma and agro sectors underscores its importance in modern chemical research.

As the scientific community continues to explore 2-(3-(Trifluoromethyl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-amine, its CAS No. 2091605-67-1 remains a focal point for collaboration between academia and industry. With advancements in high-throughput screening and computational chemistry, the compound's full potential is yet to be unlocked. Its role in addressing unmet medical and agricultural challenges positions it as a key player in the future of innovative chemistry.